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Compound of Interest

Compound Name: Isochlorogenic acid C

Cat. No.: B10779524

Get Quote

Executive Summary
Isochlorogenic acid C (4,5-DCQA) is a regioisomer of dicaffeoylquinic acid, distinguished by

the esterification of caffeic acid moieties at the C4 and C5 hydroxyl positions of the quinic acid

core. Unlike its thermodynamically more stable counterparts (e.g., 3,5-DCQA), the synthesis of

4,5-DCQA presents a significant stereochemical challenge due to the propensity for acyl

migration under basic conditions and the steric crowding of the vicinal cis-diol at positions 4

and 5.

This guide outlines two primary production vectors: Total Chemical Synthesis (utilizing kinetic

control and protecting group strategies) and Biosynthetic Pathway Engineering (enzymatic

cascades).[1]

Part 1: Structural Analysis & Retrosynthetic Logic[1]
The core challenge in synthesizing 4,5-DCQA lies in the poly-hydroxylated nature of (-)-quinic

acid.[1]

Target: 4,5-Dicaffeoylquinic acid.[1][2][3][4][5][6]
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Core Scaffold: (1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid (Quinic Acid).

[1]

Critical Constraint: The C4 and C5 hydroxyls are vicinal. In the preferred chair conformation

of quinic acid, these can exhibit specific axial/equatorial relationships that complicate

selective esterification without affecting the C3 hydroxyl (which is often more reactive).

Retrosynthetic Diagram
The following diagram illustrates the disconnection logic, moving from the target 4,5-DCQA

back to the starting materials: Quinic Acid and Caffeic Acid.
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Caption: Retrosynthetic analysis showing the necessity of blocking C1 and C3 to force

esterification at the C4/C5 vicinal diol.
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Part 2: Total Chemical Synthesis Pathways[1]
Direct esterification of quinic acid yields a mixture of isomers due to the similar reactivity of

secondary hydroxyls. High-fidelity synthesis requires a "Protect-Couple-Deprotect" strategy.[1]

Protocol A: The Quinic Acid Lactone (Quinide) Route
This pathway leverages the formation of a 1,5-lactone to internally protect the C1 and C5

positions initially, followed by manipulation to access the 4,5-diol. Note: Accessing 4,5-DCQA

specifically often requires a variation where C1 and C3 are blocked, leaving 4 and 5 free.[1]

Step-by-Step Methodology
1. Protection of Caffeic Acid (Acyl Donor Preparation)

Objective: Prevent self-esterification of the phenolic hydroxyls on caffeic acid.

Reagents: Acetic anhydride, Pyridine.[1]

Protocol: React caffeic acid with acetic anhydride in pyridine to form 3,4-di-O-acetylcaffeoyl

chloride.

Mechanism: Acetylation protects the catechol moiety. Subsequent reaction with thionyl

chloride (SOCl₂) generates the reactive acid chloride.[1]

2. Scaffold Preparation (Selective Blocking)

Challenge: We need free OH at C4 and C5.

Strategy: Use Cyclohexylidene protection.[1]

Protocol:

Reflux Quinic Acid with cyclohexanone and acid catalyst (p-TsOH).[1]

This typically yields a mixture of 3,4-O-cyclohexylidene and 4,5-O-cyclohexylidene

isomers.[1]
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Crucial Step: Isolate the 1,3-O-protected derivative (or synthesize via kinetic acetalization

control) to leave C4 and C5 exposed.[1] Alternative: Use silyl ethers (TBS-Cl) which

preferentially protect the more accessible C3 equatorial alcohol, leaving C4/C5 available

for coupling.[1]

3. Steglich Esterification (Coupling)

Reagents: DCC (N,N'-Dicyclohexylcarbodiimide), DMAP (4-Dimethylaminopyridine).[1]

Protocol:

Dissolve the partially protected quinic acid scaffold (with free C4/C5-OH) in anhydrous

CH₂Cl₂.[1]

Add 2.5 equivalents of 3,4-di-O-acetylcaffeoyl chloride.

Add DMAP (catalytic) and DCC (coupling agent) at 0°C.[1]

Stir for 24-48h. The reaction is driven by the formation of insoluble dicyclohexylurea

(DCU).

Causality: DMAP acts as a nucleophilic catalyst, forming a reactive acyl-pyridinium

intermediate that transfers the caffeoyl group to the hindered C4/C5 hydroxyls.

4. Global Deprotection

Reagents: Hydrazine hydrate (for acetyl groups) or dilute HCl (for acetals).[1]

Protocol:

Treat the intermediate with hydrazine hydrate in THF/Water to remove phenolic acetates.

Treat with aqueous HCl (1M) to remove cyclohexylidene/acetonide ketals.[1]

Purification: The final product is purified via RP-HPLC to separate 4,5-DCQA from trace

acyl-migration byproducts (3,5-DCQA).

Data Summary: Chemical Synthesis
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Parameter Condition/Value Notes

Starting Material (-)-Quinic Acid Chiral pool source.[1]

Coupling Agent DCC / DMAP
Steglich conditions preferred

for steric bulk.[1]

Protecting Group
Acetyl (Phenols),

Acetonide/Silyl (Quinic)

Acetyl groups prevent

intermolecular polymerization.

[1]

Yield (Typical) 35% - 45%
Losses primarily due to

isomers separation.[1]

Key Impurity 3,5-Dicaffeoylquinic Acid
Result of acyl migration from

C4 to C3.[1]

Part 3: Biosynthetic Pathways (Enzymatic)[1]
In biological systems (e.g., Lonicera japonica, Asteraceae), 4,5-DCQA is not synthesized by a

single "synthase" but through a network of acyltransferases.[1]

The HQT/HCT Cascade
The biosynthesis relies on the BAHD superfamily of acyltransferases, specifically:

HCT (Hydroxycinnamoyl-CoA:shikimate/quinate hydroxycinnamoyltransferase).[1]

HQT (Hydroxycinnamoyl-CoA:quinate hydroxycinnamoyltransferase).[1]

There is no dedicated enzyme solely for 4,5-DCQA.[1] Instead, it is hypothesized to form via:

Direct Acylation: A chlorogenic acid (5-CQA) precursor is acylated at the C4 position by a

promiscuous HQT using Caffeoyl-CoA as the donor.[1]

Disproportionation: Enzymatic equilibration between 3,5-DCQA and 4,5-DCQA.
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Caption: Biosynthetic flow from Phenylalanine to 4,5-DCQA via the phenylpropanoid pathway

and HQT activity.[1]

Part 4: Isolation & Purification Protocols
For researchers isolating 4,5-DCQA from plant matrices (e.g., Chrysanthemum morifolium),

standard solvent extraction is often inefficient.[1] Modern protocols utilize Ionic Liquid-Based

Ultrasound-Assisted Extraction (IL-UAE) followed by High-Speed Counter-Current

Chromatography (HSCCC).[1]

Protocol: IL-UAE Extraction[1]
Solvent: 0.65 M [Bmim]Br (1-butyl-3-methylimidazolium bromide) in water.[1]

Ratio: 25:1 (Liquid to Solid).[1]

Condition: Ultrasonic irradiation (40 kHz, 200W) for 50 minutes at 25°C.
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Mechanism: The ionic liquid disrupts the cellulose cell wall more effectively than ethanol,

while ultrasound cavitation enhances mass transfer.

Protocol: HSCCC Purification
To separate 4,5-DCQA from its isomers (3,4-DCQA and 3,5-DCQA):

System: Two-phase solvent system.

Composition: Ethyl acetate : Acetonitrile : Acetic Acid : Water (7 : 2 : 1 : 10, v/v).[1][7]

Mode: Tail-to-Head elution.

Detection: UV at 326 nm.

Validation: 4,5-DCQA typically elutes after 3,4-DCQA but before or close to 3,5-DCQA

depending on the specific pH and column.[1]

Identification (NMR):

H-4 Signal: Downfield shift (~5.0 ppm) indicates esterification.[1]

H-5 Signal: Downfield shift (~5.4 ppm) indicates esterification.[1]

Contrast: In 3,5-DCQA, H-4 is upfield (~3.8 ppm) as it is a free hydroxyl.[1]

References
Sefkow, M. (2001).[1] Enantioselective synthesis of chlorogenic acids. European Journal of

Organic Chemistry, 2001(5), 1137-1141.[1] Link[1]

Kadidae, L. O., et al. (2015).[1][8] New route for synthesis of 3- and 5-caffeoylquinic acids via

protected quinic acids.[1][8] European Journal of Chemistry, 6(4), 367-373.[1][8] Link

Clifford, M. N., et al. (2017).[1] Chlorogenic acids and the acyl-quinic acids: discovery,

biosynthesis, bioavailability and bioactivity. Natural Product Reports, 34(12), 1391-1421.[1]

Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.mdpi.com/1420-3049/28/11/4443
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fchemistry-europe.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2F1099-0690%2528200103%25292001%253A6%253C1137%253A%253AAID-EJOC1137%253E3.0.CO%253B2-W
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.researchgate.net/publication/288891940_New_route_for_synthesis_of_3-_and_5-caffeoylquinic_acids_via_protected_quinic_acids
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.researchgate.net/publication/288891940_New_route_for_synthesis_of_3-_and_5-caffeoylquinic_acids_via_protected_quinic_acids
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.researchgate.net/publication/288891940_New_route_for_synthesis_of_3-_and_5-caffeoylquinic_acids_via_protected_quinic_acids
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.eurjchem.com%2Findex.php%2Feurjchem%2Farticle%2Fview%2F1298
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2017%2Fnp%2Fc7np00030h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, D., et al. (2019).[1] Extraction and purification of isochlorogenic acid C from

Chrysanthemum morifolium using ionic liquid‐based ultrasound‐assisted extraction and

aqueous two‐phase system.[9] Journal of Separation Science, 42(15), 2603-2611.[1] Link[1]

Niggeweg, R., et al. (2004).[1] Engineering content of chlorogenic acid in potato tubers.

Nature Biotechnology, 22, 746–754.[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. Isolation of 4,5-O-Dicaffeoylquinic Acid as a Pigmentation Inhibitor Occurring in Artemisia
capillaris Thunberg and Its Validation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Isolation of 4,5-O-Dicaffeoylquinic Acid as a Pigmentation Inhibitor Occurring in Artemisia
capillaris Thunberg and Its Validation In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

5. pdf.benchchem.com [pdf.benchchem.com]

6. EP0299107A1 - Process for separating and obtaining dicaffeylquinic acids - Google
Patents [patents.google.com]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. Extraction and purification of isochlorogenic acid C from Chrysanthemum morifolium using
ionic liquid‐based ultrasound‐assisted extraction and aqueous two‐phase system - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Isochlorogenic Acid C (4,5-DCQA)
Synthesis & Biosynthesis[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779524/docs#technical-guide-isochlorogenic-acid-
c-4-5-dcqa-synthesis-biosynthesis-1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.benchchem.com/product/b10779524/docs?utm_src=pdf-body#technical-guide-isochlorogenic-acid-c-4-5-dcqa-synthesis-biosynthesis-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261228/
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fanalyticalsciencejournals.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fjssc.201900305
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnbt973
https://www.benchchem.com/product/b10779524?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/25053/3-4-dicaffeoylquinic-acid
https://pubmed.ncbi.nlm.nih.gov/27528883/
https://pubmed.ncbi.nlm.nih.gov/27528883/
https://www.researchgate.net/publication/305670592_Isolation_of_45-_O_-Dicaffeoylquinic_Acid_as_a_Pigmentation_Inhibitor_Occurring_in_Artemisia_capillaris_Thunberg_and_Its_Validation_In_Vivo
https://pmc.ncbi.nlm.nih.gov/articles/PMC4977398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4977398/
https://pdf.benchchem.com/15566/In_Vitro_Anti_inflammatory_Effects_of_4_5_O_Dicaffeoyl_Quinic_Acid_Methyl_Ester_A_Technical_Guide.pdf
https://patents.google.com/patent/EP0299107A1/en
https://patents.google.com/patent/EP0299107A1/en
https://www.mdpi.com/1420-3049/28/11/4443
https://www.researchgate.net/publication/288891940_New_route_for_synthesis_of_3-_and_5-caffeoylquinic_acids_via_protected_quinic_acids
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261228/
https://www.benchchem.com/product/b10779524/docs#technical-guide-isochlorogenic-acid-c-4-5-dcqa-synthesis-biosynthesis-1
https://www.benchchem.com/product/b10779524/docs#technical-guide-isochlorogenic-acid-c-4-5-dcqa-synthesis-biosynthesis-1
https://www.benchchem.com/product/b10779524/docs#technical-guide-isochlorogenic-acid-c-4-5-dcqa-synthesis-biosynthesis-1
https://www.benchchem.com/product/b10779524/docs#technical-guide-isochlorogenic-acid-c-4-5-dcqa-synthesis-biosynthesis-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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